3-Butyn-2-ol, 1,1,1-trifluoro-4-phenyl-

• CAS No.: 89524-12-9
• Molecular Formula: C10H7F3O
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 1,1,1-trifluoro-4-phenylbut-3-yn-2-ol
• InChI: InChI=1S/C10H7F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-5,9,14H
• InChI Key: PISHZENUSKYJSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC(C(F)(F)F)O

Description

The closest related compound is 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl- (CAS 3108-32-5), a trifluoromethylated ketone with a phenyl substituent . This compound (C₁₀H₇F₃O, MW 200.16) is a key intermediate in pharmaceutical and agrochemical synthesis due to its electron-deficient β-trifluoromethyl ketone moiety, which enhances reactivity in nucleophilic additions and cycloadditions .

Notably, 3-Butyn-2-ol (CAS 2028-63-9), a terminal alkyne alcohol, is frequently employed as a reagent in Sonogashira cross-coupling and cycloaddition reactions to synthesize alkynylated derivatives and heterocycles . However, its trifluoro- and phenyl-substituted variant remains uncharacterized in the available evidence.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Buten-2-one, 1,1,1-Trifluoro-4-Phenyl- (CAS 3108-32-5)

Key Properties :

• Structure: Features a conjugated enone system with a trifluoromethyl group and phenyl substituent.
• Reactivity : The electron-withdrawing trifluoromethyl group activates the α,β-unsaturated ketone for Michael additions and Diels-Alder reactions.

Comparison with 4-Ethoxy-1,1,1-Trifluoro-3-Buten-2-One ():

Property	3-Buten-2-one, 1,1,1-Trifluoro-4-Phenyl-	4-Ethoxy-1,1,1-Trifluoro-3-Buten-2-One
Substituent	Phenyl	Ethoxy
Applications	Pharmaceutical intermediates	Pesticide synthesis
Reactivity	Higher electrophilicity due to phenyl	Ethoxy group reduces electrophilicity

The phenyl group in the former enhances π-π stacking interactions in drug candidates, whereas the ethoxy group in the latter improves solubility in non-polar solvents .

3-Butyn-2-ol (CAS 2028-63-9)

4-(6-Chloro-3-Pyridinyl)-1,1,1-Trifluoro-3-Buten-2-One ()

Structural Contrast :

• Replaces the phenyl group with a chloropyridinyl moiety.

Research Findings and Data Tables

Table 1. Comparative Reactivity of Trifluoromethylated Ketones

Compound	Reaction Type	Yield (%)	Reference
1,1,1-Trifluoro-4-phenyl-3-buten-2-one	Grignard Addition	95
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one	Aldol Condensation	82
4-(6-Chloro-3-pyridinyl) analog	Nucleophilic Substitution	78

Table 2. Toxicity Data for Related Compounds ()

Compound	LC₅₀ (mg/L)	Test Organism
3-Butyn-2-ol	54	Larval lamprey
2-Butyne-1,4-diol	56	Fish